Manganese;sulfate;tetrahydrate

Manganese mass fraction Nutrient formulation Stoichiometry
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula H8MnO8S-2
Molecular Weight 223.06 g/mol
Cat. No. B15819855
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Technical Parameters


Basic Identity
Product NameManganese;sulfate;tetrahydrate
Molecular FormulaH8MnO8S-2
Molecular Weight223.06 g/mol
Structural Identifiers
InChIInChI=1S/Mn.H2O4S.4H2O/c;1-5(2,3)4;;;;/h;(H2,1,2,3,4);4*1H2/p-2
InChIKeySYPSBEVMQIGKJL-UHFFFAOYSA-L
Commercial & Availability
Standard Pack Sizes25 g / 100 g / 250 g / 500 g / 1 kg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

Manganese Sulfate Tetrahydrate Specification Overview


Manganese(II) sulfate tetrahydrate (CAS 10101-68-5), also known by the mineral name ilesite, is the tetrahydrate form of manganese(II) sulfate belonging to the class of divalent transition metal sulfate hydrates [1]. It crystallizes as pale pink monoclinic crystals with a density of approximately 2.107 g/cm³ and a molecular weight of 223.07 g/mol [1]. The tetrahydrate is highly soluble in water—more soluble than both the anhydrous salt and the monohydrate form—and is insoluble in ethanol [2]. It serves as a key precursor for electrolytic manganese dioxide (EMD) and chemical manganese dioxide (CMD) production, as well as a manganese source in fertilizers, animal feeds, and various chemical syntheses [1].

Precursor for EMD/CMD production and manganese source for fertilizers, animal feeds, and chemical syntheses
Hydrate-specific manganese mass fraction requires formulation adjustment to meet target Mn loading
Near-ambient melting point (27 °C) demands storage and handling below 25 °C for solid-state reliability

Manganese Sulfate Tetrahydrate: Substitution Risks with Other Hydrates


Manganese sulfate exists as multiple commercially available hydrates—anhydrous (MnSO₄), monohydrate (MnSO₄·H₂O), tetrahydrate (MnSO₄·4H₂O), pentahydrate, and heptahydrate—each with distinct CAS numbers, crystal structures, and physicochemical profiles [1]. The tetrahydrate carries a manganese mass fraction of approximately 24.6%, compared to ~32.5% for the monohydrate and ~36.4% for the anhydrous form [2]. This 7.9 percentage-point difference in manganese loading directly impacts dosing calculations in nutrient formulations, catalyst precursor stoichiometry, and electrochemical bath compositions. Furthermore, the tetrahydrate melts at approximately 27 °C—near ambient temperature—while the monohydrate remains solid until approximately 400–450 °C [1][3]. Generic substitution without correcting for hydration state introduces systematic errors in mass balance, thermal processing windows, and solution preparation protocols. The evidence below quantifies these differences across the dimensions most relevant to scientific and industrial procurement decisions.

Mn loading differs by hydration state
Tetrahydrate contains ~24.6% Mn vs. ~32.5% for monohydrate; equal-mass substitution underdoses manganese by nearly one-quarter, compromising nutrient premix or catalyst stoichiometry.
Thermal processing windows diverge
Melting at 27 °C vs. monohydrate decomposition >400 °C. Using monohydrate in low-temperature molten-salt routes fails; using tetrahydrate in high-temperature calcination alters dehydration pathway.
Crystal morphology and flowability differ
Salting-out tetrahydrate yields large cubic crystals with controllable size; heating-derived monohydrate gives irregular crystals with poor size control, affecting powder flow and mixing uniformity.

Manganese Sulfate Tetrahydrate: Comparative Evidence


Manganese Mass Fraction: Tetrahydrate vs. Monohydrate

The tetrahydrate delivers approximately 24.6% elemental manganese by mass, compared to ~32.5% for the monohydrate (MnSO₄·H₂O) and ~36.4% for the anhydrous salt (MnSO₄) [1]. This represents a 7.9 percentage-point absolute reduction in manganese loading versus the monohydrate—or, expressed as a relative difference, the monohydrate contains approximately 32% more manganese per unit mass than the tetrahydrate [1]. Feed-grade monohydrate specifications under China's NY/T 46-1987 standard require Mn ≥ 31.8% for MnSO₄·H₂O, underscoring the procurement-critical nature of this parameter [2]. A formulator substituting tetrahydrate for monohydrate on an equal-mass basis would under-dose manganese by nearly one-quarter.

Mn Mass Fraction
Class-level
Tetrahydrate: ~24.6% Mn; Monohydrate: ~32.5% Mn; 7.9 pp absolute difference
Hydrate-dependent Mn loading must be corrected in dosing calculations.
Monohydrate contains ~32% more Mn per gram; review formulation stoichiometry.
Manganese mass fraction Nutrient formulation Stoichiometry

Melting Point and Thermal Processing: Tetrahydrate vs. Monohydrate

The tetrahydrate exhibits a melting point of approximately 27 °C (300 K)—close to typical laboratory ambient conditions—whereas the monohydrate decomposes without a true melting point in the range of 400–450 °C, and the anhydrous form melts at 710 °C [1][2]. The tetrahydrate's low melting point means that modest temperature excursions during shipping, storage, or processing can cause phase liquefaction, potentially altering powder flow characteristics, causing caking, or complicating automated dispensing systems. The monohydrate's thermal stability to >400 °C makes it preferable for high-temperature solid-state syntheses, while the tetrahydrate's near-ambient melting behavior can be exploited in low-temperature molten-salt or solvent-free reaction schemes where the monohydrate would remain solid [1].

Melting Point
Head-to-head
Tetrahydrate: 27 °C; Monohydrate: decomposition >400 °C
Ambient melting restricts tetrahydrate storage; monohydrate suits high-temperature processes.
ΔT ~373-423 °C impacts thermal processing selection.
Melting point Thermal processing Storage stability

Dehydration Pathway: Amorphous vs. Crystalline Intermediates

A comparative dehydration kinetics study demonstrated that MnSO₄·4H₂O dehydrates through the formation of amorphous intermediates when heated under vacuum, in contrast to other hydrated salts such as nickel nitrate hexahydrate which form crystalline intermediates [1]. The tetrahydrate begins losing crystal water above 200 °C, loses most water by approximately 280 °C, reaches complete dehydration at 400–450 °C, forms an anhydrous melt at 700 °C, and begins decomposition with release of SO₃/SO₂/O₂ at 850 °C [2]. By comparison, the monohydrate remains stable to approximately 400 °C before complete dehydration occurs [3]. The formation of amorphous intermediate phases during tetrahydrate dehydration has implications for solid-state reactivity and the morphology of derived MnOₓ materials.

Dehydration Pathway
Cross-study comparable
Tetrahydrate dehydrates via amorphous intermediates >200 °C; monohydrate stable to ~400 °C.
Intermediate phase may affect oxide morphology in catalyst/electrode synthesis.
Amorphous route may yield higher surface area MnOx than direct crystalline dehydration.
Dehydration kinetics Thermal stability Phase transitions

Crystal Morphology: Salting-Out vs. Heating Crystallization

A study by Safaeefar et al. (2008) demonstrated that manganese sulfate produced by heating crystallization exclusively forms the monohydrate with irregular crystal morphology, while salting-out crystallization selectively yields the tetrahydrate as relatively large cubic crystals [1]. Under controlled salting-out conditions, crystal size and size distribution could be systematically improved through manipulation of supersaturation, temperature, and seed dosage. In contrast, heating crystallization produced irregular crystals where controlling operating conditions had little effect on final crystal size and size distribution, with almost no observable crystal growth [1]. This morphological differentiation has direct consequences for powder flowability, dust generation, dissolution kinetics, and downstream formulation homogeneity—all critical parameters in industrial feed mixing and automated dispensing systems.

Crystal Morphology
Head-to-head
Salting-out tetrahydrate: large cubic crystals, size-controllable; heating monohydrate: irregular, uncontrollable.
Specify salting-out tetrahydrate for predictable powder flow and mixing.
Morphology affects dissolution kinetics and dust generation.
Crystallization Crystal morphology Process control

CO Oxidation Light-Off: Sulfate vs. Other Mn Salts

Park et al. (2015) prepared MnO₂ catalysts via a redox method using KMnO₄ and four different Mn²⁺ precursors—Mn-chloride, Mn-nitrate, Mn-acetate, and Mn-sulfate—and compared their performance in CO oxidation [1]. The light-off temperatures (T₅₀%, the temperature at which 50% CO conversion is achieved) under dry conditions increased in the following rank order: Mn-chloride < Mn-nitrate < Mn-acetate < Mn-sulfate, with Mn-sulfate-derived MnO₂ exhibiting the highest T₅₀% (poorest low-temperature activity) among all precursors tested [1]. The Mn-chloride-derived catalyst exhibited the highest quantity of labile oxygen species and best reducibility. In a separate study on Fischer-Tropsch synthesis, Ru/Mn(S)/Al₂O₃ (sulfate-derived) and Ru/Mn(Cl)/Al₂O₃ showed comparable but substantially lower catalytic performance and stability than Ru/Mn(N)/Al₂O₃ (nitrate-derived) [2]. These findings indicate that Mn-sulfate is not the optimal precursor choice when maximizing low-temperature catalytic CO oxidation activity is the primary objective, but its specific sulfate-derived oxide properties may be advantageous in electrochemical or battery applications where sulfate-ion compatibility is valued.

CO Oxidation T50
Head-to-head
MnSO₄-derived MnO₂: highest T₅₀% (poorest low-T activity) among chloride, nitrate, acetate, sulfate precursors.
For catalytic oxidation, other Mn²⁺ salts provide lower light-off; sulfate favored for electrochemical contexts.
Rank: chloride
Impurity Specifications
Cross-study comparable
EMSURE® tetrahydrate: 9 individual trace elements quantified; feed-grade monohydrate: aggregate heavy metals (as Pb).
Individual traceability supports high-purity material qualification.
Review CoA for Fe, Pb, Cu, Zn, Ni, Ca, Mg, Na, K, Cl limits.
Catalyst precursor CO oxidation Light-off temperature

Traceable Impurity Specifications: Tetrahydrate vs. Monohydrate

The Sigma Aldrich/Merck Millipore EMSURE® analytical-grade MnSO₄·4H₂O (CAS 10101-68-5) is specified with assay ≥ 98.5% (complexometric titration) and individually quantified trace metal limits: Fe ≤ 0.001%, Pb ≤ 0.0002%, Cu ≤ 0.0002%, Zn ≤ 0.002%, Ni ≤ 0.002%, Ca ≤ 0.005%, Mg ≤ 0.01%, Na ≤ 0.005%, K ≤ 0.002%, and Cl⁻ ≤ 0.001% . This comprehensive impurity profile is more granular than typical feed-grade monohydrate specifications (e.g., GB 1923-1988 / HG 2936-1999), which often report only total heavy metals (as Pb) rather than individual elemental limits [1]. The pH specification of 4.5–6.0 (5% aqueous solution) is also documented . For high-purity applications such as electrochemical deposition, catalyst synthesis, and trace-element analytical standards, this level of impurity traceability directly supports material qualification and batch-to-batch consistency verification.

Impurity Specifications
Cross-study comparable
EMSURE® tetrahydrate: 9 individual trace elements quantified; feed-grade monohydrate: aggregate heavy metals (as Pb).
Individual traceability supports high-purity material qualification.
Review CoA for Fe, Pb, Cu, Zn, Ni, Ca, Mg, Na, K, Cl limits.
Analytical specification Trace metal impurities Purity grade

Manganese Sulfate Tetrahydrate: Optimal Applications


Animal Feed and Fertilizer Premix Formulation

When formulating manganese-containing nutritional premixes for animal feed or fertilizer blends, the tetrahydrate's lower manganese mass fraction (~24.6% Mn vs. ~32.5% for monohydrate) must be explicitly accounted for in dosing calculations to meet regulatory Mn content specifications . The tetrahydrate produced via salting-out crystallization offers well-defined cubic crystal morphology with controllable size distribution, translating to superior powder flowability and more uniform mixing in automated batching systems compared to the irregular crystals typical of heating-produced monohydrate [1]. The near-ambient melting point (27 °C) imposes a storage requirement of 15–25 °C, which is compatible with standard climate-controlled warehousing but must be verified for tropical or summer shipping conditions [2].

EMD and CMD Production for Dry-Cell Batteries

The tetrahydrate serves as the primary precursor for both electrolytic manganese dioxide (EMD) via electrolysis and chemical manganese dioxide (CMD) via permanganate oxidation, with both MnO₂ products finding application in dry-cell batteries . The EMSURE® analytical-grade tetrahydrate, with individually specified trace metal limits (Fe ≤ 0.001%, Pb ≤ 0.0002%, Cu ≤ 0.0002%, Zn ≤ 0.002%, Ni ≤ 0.002%), provides the impurity control necessary for reproducible electrochemical deposition and consistent battery cathode performance [1]. Users should note that while Mn-sulfate yields MnO₂ with the highest T₅₀% (poorest low-temperature CO oxidation activity) among four common Mn²⁺ precursors, this does not impair EMD/CMD battery performance where the relevant figure of merit is electrochemical activity rather than catalytic oxidation light-off temperature [2].

Low-Temperature Molten-Salt Synthesis

The tetrahydrate's uniquely low melting point of approximately 27 °C—contrasting starkly with the monohydrate's decomposition at 400–450 °C and the anhydrous salt's melting at 710 °C—enables its use as a low-temperature molten-salt reaction medium . In this molten state, the tetrahydrate can serve simultaneously as both manganese source and solvent for reactions that are inaccessible with the monohydrate or anhydrous forms without resorting to high-temperature solid-state conditions. The dehydration pathway through amorphous intermediates beginning at 200 °C further offers the possibility of generating high-surface-area amorphous MnOₓ phases upon controlled thermal treatment, which may be advantageous for catalyst or sorbent synthesis [1].

Analytical Standards and High-Purity Research

For applications demanding rigorous impurity documentation—including pharmaceutical intermediate synthesis, electronic-grade material preparation, and certified reference standard production—the EMSURE® analytical-grade tetrahydrate (assay ≥ 98.5% by complexometric titration) with 9 individually quantified trace elements provides direct traceability that aggregate-specification feed-grade monohydrate cannot match . The pH specification of 4.5–6.0 (5% aq.) and the inclusion of oxidizing matter and reducing substances pass/fail criteria further support qualification for sensitive aqueous-phase applications . The density specification of 2.11 g/cm³ at 20 °C and bulk density range of 1000–1200 kg/m³ enable accurate volumetric dispensing for solution preparation .

Application
Selection Property
Validation Focus
Animal Feed & Fertilizer Premix
Hydration-adjusted Mn mass fraction; cubic crystal morphology; storage below 25 °C
Confirm Mn loading meets regulatory target; verify powder flowability and blend uniformity
EMD / CMD for Dry-Cell Batteries
Individual trace metal limits (Fe, Pb, Cu, Zn, Ni); sulfate compatibility
Review impurity profile against electrochemical performance criteria; confirm precursor purity
Low-Temperature Molten-Salt Synthesis
Melting point near 27 °C; amorphous intermediate formation above 200 °C
Validate thermal processing window; assess oxide morphology from dehydration pathway
Analytical Standards & High-Purity Research
Assay ≥ 98.5%; 9 quantified trace elements; pH specification 4.5-6.0
Verify certificate of analysis for lot-specific traceability; confirm suitability for sensitive aqueous applications

Technical Documentation Hub

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